Cas no 1909348-42-0 (1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride)

• Product Name: 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride
• CAS No: 1909348-42-0
• MF: C₆H₁₃Cl₂NO₂S
• MW: 234.14391875267
• MDL: MFCD29060433
• CID: 4629530
• PubChem ID: 121553497
• Update Time: 2025-06-09

1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(dimethylamino)cyclopropyl]methanesulfonyl chloride hydrochloride
• 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride

• MDL： MFCD29060433
• Inchi： 1S/C6H12ClNO2S.ClH/c1-8(2)6(3-4-6)5-11(7,9)10;/h3-5H2,1-2H3;1H
• InChI Key： LEVFTWSVLHRPQU-UHFFFAOYSA-N
• SMILES： C(C1(CC1)N(C)C)S(=O)(=O)Cl.Cl

Computed Properties

• Exact Mass: 233.004
• Monoisotopic Mass: 233.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2

Additional information on 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride

Comprehensive Analysis of 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride (CAS No. 1909348-42-0)

The compound 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride (CAS No. 1909348-42-0) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and chemical synthesis. Its unique structure, featuring a cyclopropyl ring and a dimethylamino group, makes it a valuable intermediate for constructing complex molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling, bioconjugation, and drug discovery.

In recent years, the demand for high-purity sulfonyl chlorides has surged, driven by advancements in proteomics and targeted therapy development. The 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride stands out for its reactivity and stability under controlled conditions. Its CAS No. 1909348-42-0 is often queried in databases for structure-activity relationship (SAR) studies, reflecting its importance in medicinal chemistry.

One of the trending topics in chemical research is the optimization of sulfonylation reactions, where this compound plays a pivotal role. Its hydrochloride salt form enhances solubility, making it suitable for aqueous-phase reactions—a key focus area for green chemistry initiatives. Users searching for "sulfonyl chloride derivatives" or "cyclopropyl-containing reagents" will find this compound highly relevant.

The dimethylamino moiety in 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride contributes to its electron-donating properties, which are critical for modulating reaction kinetics. This feature aligns with the growing interest in kinetically controlled synthesis, a hot topic in organic chemistry forums and academic publications. Additionally, its CAS No. 1909348-42-0 is frequently cited in patents related to enzyme inhibitors and biomarker labeling.

From a commercial perspective, suppliers of 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride emphasize its batch-to-batch consistency and low impurity profile, addressing the pharmaceutical industry's stringent quality requirements. Searches for "GMP-grade sulfonyl chlorides" often lead to discussions about this compound's suitability for large-scale production.

In summary, 1-(dimethylamino)cyclopropylmethanesulfonyl chloride hydrochloride (CAS No. 1909348-42-0) bridges multiple disciplines, from chemical biology to process chemistry. Its versatility and alignment with current research trends ensure its continued relevance in both academic and industrial settings.